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3,3-Dimethylcyclohexyl methyl
Compound Name:
ketone

Cat. No.: B1205454

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylcyclohexyl methyl ketone, also known by its IUPAC name 1-(3,3-
dimethylcyclohexyl)ethan-1-one and trade names such as Herbac, is a synthetic fragrance
ingredient valued for its powerful and complex olfactory profile.[1] This document provides
detailed application notes and experimental protocols for the evaluation and use of this
ingredient in perfumery and scented products. It is a member of the Alkyl Cyclic Ketones
fragrance structural group.[2][3]

Chemical and Physical Properties

3,3-Dimethylcyclohexyl methyl ketone is a colorless liquid with a molecular formula of
C10H180 and a molecular weight of 154.25 g/mol .[4][5] A summary of its key physical
properties is presented in Table 1.
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Property Value Reference
CAS Registry Number 25304-14-7 [4]
Molecular Formula C10H180 [41[5]
Molecular Weight 154.25 g/mol [41[5]
Appearance Colorless liquid [5]

Boiling Point 202.8°C at 760 mmHg [5]

Density 0.875 g/cm?3 [5]
Refractive Index 1.437 [5]

Vapor Pressure

0.586 mmHg at 25 °C

[6]

Water Solubility

Low

Inferred from lipophilicity

Log Kow (o/w)

Low to moderate lipophilicity

[6]

Olfactory Profile

The odor of 3,3-Dimethylcyclohexyl methyl ketone is characterized as powerful, woody,

herbal, and reminiscent of cedar leaf with thujonic, minty, and camphoraceous undertones.[1]

Its substantivity on a smelling strip is approximately 12 hours.[1]

Safety and Toxicology Summary

A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM)

has been conducted. The key findings are summarized in Table 2.
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Safety Endpoint

Result

Conclusion

Reference

Genotoxicity

Not genotoxic

Does not present a
concern for genotoxic [4]

potential.

Repeated Dose

Toxicity

No NOAEL available

Exposure is below the
Threshold of
Toxicological Concern
(TTC).

[4]

Reproductive Toxicity

No NOAEL available

Exposure is below the

TTC. a

Skin Sensitization

Not a sensitizer

Does not present a
concern for skin
sensitization under

current use levels.

Phototoxicity/Photoall

ergenicity

Not expected

UV/Vis absorption
spectra indicate no ]
absorption between

290 and 700 nm.

Skin Irritation

Non-irritating

Considered non-
irritating to human
[6]

skin at typical use

concentrations.

Eye Irritation

Mild to moderate

(animal tests)

Full recovery is

[6]

usually observed.

Experimental Protocols

Protocol 1: Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the procedure for verifying the identity and purity of 3,3-
Dimethylcyclohexyl methyl ketone using GC-MS.[7][8][9][10]
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Objective: To separate and identify the components of the fragrance material and quantify its
purity.

Materials and Equipment:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column (e.g., BR-5ms, 30 m x 0.25 mm, 0.25-um film thickness)[7]

e Helium carrier gas

e Sample vials

+ Hexane (analytical grade)

e Microsyringe

Procedure:

e Sample Preparation: Prepare a dilute solution of 3,3-Dimethylcyclohexyl methyl ketone in
hexane (e.g., 10 pL in 1.5 mL of hexane).[8]

e GC-MS Instrument Setup (Example Parameters):

o

Injector Temperature: 250 °C[7]

o Injection Volume: 1 uL

o Split Ratio: 1:20[7]

o Oven Temperature Program: Initial temperature of 50 °C held for 1 minute, then ramped to
250 °C at a rate of 12 °C/minute.[7]

o Carrier Gas Flow Rate: Set to an appropriate linear velocity for the column used.

o Mass Spectrometer: Operate in electron ionization (ElI) mode with a scan range of m/z 40-
400.

» Data Acquisition and Analysis:
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o Inject the prepared sample into the GC-MS system.

o Acquire the total ion chromatogram (TIC).

o lIdentify the peak corresponding to 3,3-Dimethylcyclohexyl methyl ketone by its

retention time and mass spectrum.

o Compare the acquired mass spectrum with a reference library (e.g., NIST) for

confirmation.

o Calculate the purity by determining the peak area percentage of the main component

relative to the total peak area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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